1-(3-Fluoro-4-piperazin-1-ylphenyl)ethanone

• IUPAC Name: 1-(3-fluoro-4-piperazin-1-ylphenyl)ethanone
• InChI: InChI=1S/C12H15FN2O/c1-9(16)10-2-3-12(11(13)8-10)15-6-4-14-5-7-15/h2-3,8,14H,4-7H2,1H3
• InChI Key: MJBNVFIETIHRNU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)N2CCNCC2)F
• Molecular Formula: C12H15FN2O
• Molecular Weight: 222.26 g/mol

Description

“1-(3-Fluoro-4-piperazin-1-ylphenyl)ethanone” is a chemical compound with the molecular formula C12H15FN2O and a molecular weight of 222.26.

Molecular Structure Analysis

The molecular structure of “1-(3-Fluoro-4-piperazin-1-ylphenyl)ethanone” consists of 12 carbon atoms, 15 hydrogen atoms, 1 fluorine atom, 2 nitrogen atoms, and 1 oxygen atom.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Methods and Structural Analysis : The compound has been utilized as a precursor or intermediate in the synthesis of complex molecules, demonstrating the application of click chemistry and other synthetic methodologies. Characterization techniques such as IR, NMR, and MS studies, alongside thermal analysis methods like TGA and DSC, have been employed to elucidate the structure and stability of synthesized compounds. Single crystal XRD analysis further confirms compound structures, providing insights into their crystallographic characteristics (Govindhan et al., 2017).

Biological Activities and Applications

• Anticancer Activity : Derivatives have been investigated for their potential anticancer activities against various cancer cell lines. For instance, certain triazine derivatives bearing the piperazine amide moiety showed promising antiproliferative effects against breast cancer cells (Yurttaş et al., 2014).
• HIV-1 Attachment Inhibition : Piperazine-based compounds have been characterized as potent inhibitors of HIV-1 attachment, interfering with the viral gp120 interaction with the host cell receptor CD4. This highlights the pharmacophore's relevance in antiviral research (Wang et al., 2009).
• Antimicrobial and Antifungal Activities : Azole-containing piperazine derivatives have shown significant antibacterial and antifungal activities, underlining their potential as lead compounds for the development of new antimicrobial agents (Gan et al., 2010).

Chemical and Pharmacological Properties

• Molecular Docking and Pharmacokinetics : Studies involving molecular docking and pharmacokinetics analyses have been conducted to understand the binding interactions and bioavailability of synthesized compounds, aiding in the development of drugs with improved efficacy and safety profiles.
• Electrochemical Synthesis : The application of electrochemical methods for the synthesis of phenylpiperazine derivatives demonstrates an eco-friendly approach to chemical synthesis, highlighting the versatility of piperazine-based compounds in facilitating green chemistry initiatives (Nematollahi & Amani, 2011).